Cas no 95387-98-7 (Acrylic Acid-13C)

Acrylic Acid-13C Properties

Names and Identifiers

• 2-Propenoic-1-¹³C acid(9CI)
• ACRYLIC ACID (1-13C)
• ACRYLIC ACID, [1-13C]
• 2-Propenoic-1-13C acid(9CI)
• DTXSID40514651
• (113C)Prop-2-enoic acid
• Acrylic acid-1-13C
• 95387-98-7
• Acrylic acid-1-13C, >=99 atom % 13C, >=99% (CP), contains hydroquinone as stabilizer
• (1-~13~C)Prop-2-enoic acid
• Acrylic Acid-13C
• +Expand

• InChIKey： NIXOWILDQLNWCW-LBPDFUHNSA-N
• Inchi： InChI=1S/C3H4O2/c1-2-3(4)5/h2H,1H2,(H,4,5)/i3+1
• SMILES： C=C[13C](=O)O

Computed Properties

• Exact Mass: 73.024484201g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 73.024484201g/mol
• Heavy Atom Count: 5
• Complexity: 55.9
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 0.25700
• PSA: 37.30000
• Refractive Index: n20/D 1.4202(lit.)
• Boiling Point: 139 °C(lit.)
• Melting Point: 13 °C(lit.)
• Flash Point: 130 °F
• Color/Form: liquid
• Density: 1.065 g/mL at 25 °C